Cas no 5445-31-8 (2-Methyl-3-nonanone)

2-Methyl-3-nonanone is a branched-chain ketone with the molecular formula C₁₀H₂₀O. This compound is characterized by its distinct ketone functional group at the third carbon position and a methyl substituent at the second carbon. It is commonly utilized in organic synthesis and fragrance applications due to its stable structure and moderate volatility. The branched alkyl chain enhances its solubility in organic solvents, making it suitable for use as an intermediate in pharmaceuticals, agrochemicals, and flavor formulations. Its well-defined chemical properties, including predictable reactivity and purity, ensure consistent performance in specialized industrial processes. The compound is typically handled under standard laboratory conditions, requiring no exceptional precautions.
2-Methyl-3-nonanone structure
2-Methyl-3-nonanone structure
Product Name:2-Methyl-3-nonanone
CAS No:5445-31-8
MF:C10H20O
MW:156.265203475952
CID:371700
PubChem ID:79518
Update Time:2025-05-27

2-Methyl-3-nonanone Chemical and Physical Properties

Names and Identifiers

    • 3-Nonanone, 2-methyl-
    • 2-methylnonan-3-one
    • ISOPROPYL N-HEXYL KETONE
    • 2-Methyl-3-nonanone
    • 2-Methyl-nonan-3-on
    • 2-methyl-nonan-3-one
    • 3-Nonanone,2-methyl
    • Hexyl isopropyl ketone
    • isopropyl hexyl ketone
    • Isopropyl-hexyl-keton
    • Isopropyl-n-hexyl-keton
    • N-HEXYL ISOPROPYL KETONE
    • NSC-21991
    • NS00033088
    • 5445-31-8
    • EINECS 226-648-6
    • NSC 21991
    • DTXSID70202852
    • AKOS009390061
    • FT-0635715
    • SCHEMBL1604484
    • 888NTF35B2
    • NSC21991
    • OPZBFCHDGBPBRJ-UHFFFAOYSA-N
    • Inchi: 1S/C10H20O/c1-4-5-6-7-8-10(11)9(2)3/h9H,4-8H2,1-3H3
    • InChI Key: OPZBFCHDGBPBRJ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)CCCCCC

Computed Properties

  • Exact Mass: 156.15100
  • Monoisotopic Mass: 156.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.8284 (estimate)
  • Melting Point: -3.45°C (estimate)
  • Boiling Point: 199.85°C
  • Refractive Index: 1.4236 (estimate)
  • PSA: 17.07000
  • LogP: 3.18190

2-Methyl-3-nonanone Customs Data

  • HS CODE:2914190090
  • Customs Data:

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Methyl-3-nonanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M544310-500mg
2-Methyl-3-nonanone
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$ 50.00 2022-06-02
TRC
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$ 70.00 2022-06-02
TRC
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$ 275.00 2022-06-02
TRC
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$58.00 2023-05-17
TRC
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$87.00 2023-05-17
TRC
M544310-100mg
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Additional information on 2-Methyl-3-nonanone

Exploring the Versatile Applications and Properties of 2-Methyl-3-nonanone (CAS No. 5445-31-8)

2-Methyl-3-nonanone (CAS No. 5445-31-8) is a fascinating organic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This ketone derivative, characterized by its molecular formula C10H20O, is commonly referred to as methyl nonanone or 2-methylnonan-3-one in scientific literature. Its structural features, including a branched carbon chain and a ketone functional group, contribute to its distinct physical and chemical behaviors.

One of the most intriguing aspects of 2-Methyl-3-nonanone is its role in fragrance and flavor formulations. The compound's olfactory profile, often described as fruity, herbal, or slightly woody, makes it a valuable ingredient in perfumery and food flavoring. Recent trends in natural fragrance alternatives and sustainable scent development have increased interest in ketones like 5445-31-8, as researchers explore their potential to replace traditional aromatic compounds with more environmentally friendly options.

From a chemical perspective, 2-Methyl-3-nonanone demonstrates several interesting characteristics. Its boiling point typically ranges between 210-215°C, while its density hovers around 0.82 g/cm3 at room temperature. These physical properties make it particularly useful in applications requiring moderate volatility and good solubility in organic solvents. The compound's stability under normal conditions and its compatibility with various chemical systems contribute to its versatility in industrial processes.

The synthesis of 2-Methyl-3-nonanone (CAS 5445-31-8) typically involves catalytic processes that have evolved significantly in recent years. Modern green chemistry approaches have led to more efficient production methods with reduced environmental impact. This aligns well with current industry demands for sustainable chemical manufacturing and eco-friendly production techniques, topics that frequently appear in scientific searches and academic discussions.

In the realm of material science, methyl nonanone derivatives have shown promise as intermediates for polymer production and specialty coatings. Researchers are particularly interested in how the branching at the 2-position affects the compound's behavior in polymerization reactions. These investigations tie into broader discussions about advanced material design and functional additives, which are hot topics in materials science forums and research publications.

The analytical characterization of 2-Methyl-3-nonanone presents its own set of interesting challenges and opportunities. Modern techniques like GC-MS analysis and NMR spectroscopy provide detailed insights into its molecular structure and purity. These analytical methods are crucial for quality control in industrial applications and are frequently searched topics among chemistry professionals and students alike.

From a commercial standpoint, the global market for specialty ketones including 5445-31-8 has shown steady growth, driven by demand from the fragrance, flavor, and specialty chemical sectors. Market analysts note increasing interest in high-purity ketones and custom chemical solutions, reflecting broader trends in chemical customization and application-specific formulations.

Safety considerations for handling 2-Methyl-3-nonanone follow standard laboratory protocols for ketone compounds. While not classified as hazardous under normal conditions, proper chemical storage guidelines and handling procedures should always be observed. These safety aspects are frequently searched topics among laboratory professionals and industrial users of chemical products.

The future research directions for 2-Methyl-3-nonanone appear promising, with potential applications emerging in areas like bio-based solvents and renewable materials. As sustainability becomes increasingly important across industries, compounds like methyl nonanone derivatives may play significant roles in developing greener chemical alternatives. These developments align with current searches for eco-conscious chemicals and sustainable industrial solutions.

In conclusion, 2-Methyl-3-nonanone (CAS No. 5445-31-8) represents a versatile and interesting compound with diverse applications across multiple industries. Its unique chemical properties, combined with growing interest in sustainable and specialized chemical solutions, ensure its continued relevance in scientific research and industrial applications. As technology advances and new applications emerge, this compound will likely remain an important subject of study and utilization in the chemical sciences.

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